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Compound Name: Prop-2-yne-1-sulfonamide

Cat. No.: B13237419

Get Quote

This technical guide provides an in-depth analysis of the expected spectroscopic data for Prop-
2-yne-1-sulfonamide, also known as propargyl sulfonamide. In the dynamic fields of chemical

research and drug development, the precise structural elucidation of novel compounds is

paramount. Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Infrared

(IR) Spectroscopy, and Mass Spectrometry (MS) are fundamental to this process, offering a

detailed view into the molecular architecture of a substance.

This document serves as a valuable resource for researchers, scientists, and professionals in

drug development by presenting a predictive yet scientifically grounded overview of the NMR,

IR, and MS data for Prop-2-yne-1-sulfonamide. Due to the limited availability of published

experimental spectra for this specific molecule, this guide leverages established principles of

spectroscopy and data from analogous structures to provide a robust predictive analysis. The

methodologies and interpretations presented herein are designed to guide researchers in the

characterization of this and similar chemical entities.

Molecular Structure and Functional Groups
Prop-2-yne-1-sulfonamide is a small organic molecule featuring a terminal alkyne (propargyl

group) attached to a sulfonamide functional group. The interplay of these two moieties dictates
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the compound's chemical reactivity and its spectroscopic signature.
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Figure 2: General workflow for ¹H NMR analysis.

¹³C NMR Spectroscopy
The ¹³C NMR spectrum will provide information about the carbon backbone of the molecule.

Three distinct carbon signals are expected.

Predicted ¹³C NMR Data (in CDCl₃)

Chemical Shift (δ) ppm Assignment Rationale

~40 - 45 -CH₂-

The methylene carbon is

attached to the electron-

withdrawing sulfonamide

group, resulting in a downfield

shift.

~70 - 75 ≡C-H
The terminal acetylenic carbon

atom.

~78 - 83 -C≡

The internal acetylenic carbon

atom, generally shifted slightly

further downfield than the

terminal one.

Infrared (IR) Spectroscopy
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IR spectroscopy is used to identify the functional groups present in a molecule by detecting the

absorption of infrared radiation, which corresponds to molecular vibrations.

Predicted IR Absorption Bands

Wavenumber
(cm⁻¹)

Intensity Vibration Functional Group

~3300 Strong, Sharp ≡C-H Stretch Terminal Alkyne

~3400-3200 Medium, Broad N-H Stretch Sulfonamide

~2120 Weak, Sharp C≡C Stretch Alkyne

~1350 & ~1160 Strong

Asymmetric &

Symmetric SO₂

Stretch

Sulfonamide

The presence of a sharp peak around 3300 cm⁻¹ is a clear indicator of the terminal alkyne C-H

stretch. The sulfonamide group will exhibit characteristic N-H stretching bands and strong S=O

stretching absorptions. [1]

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in its structural elucidation.

Predicted Mass Spectrum Data (Electron Impact - EI)

m/z Interpretation

119 [M]⁺˙ (Molecular Ion)

80 [M - C₃H₃]⁺ or [SO₂NH₂]⁺

79 [M - SO₂]⁺˙ (rearrangement)

39 [C₃H₃]⁺ (Propargyl cation)
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The molecular ion peak is expected at an m/z of 119, corresponding to the molecular weight of

Prop-2-yne-1-sulfonamide. A common fragmentation pathway for sulfonamides involves the

loss of SO₂. [2]Cleavage of the C-S bond can lead to the formation of the propargyl cation and

the sulfonamide radical, or vice versa.

[C₃H₅NO₂S]⁺˙
m/z = 119

[C₃H₅N]⁺˙
m/z = 79

- SO₂

[SO₂NH₂]⁺
m/z = 80

- C₃H₃

[C₃H₃]⁺
m/z = 39

- SO₂NH₂

Click to download full resolution via product page

Figure 3: Predicted fragmentation of Prop-2-yne-1-sulfonamide.

Experimental Protocol for Mass Spectrometry

For a typical EI-MS analysis, a dilute solution of the compound in a volatile solvent like

methanol or dichloromethane is introduced into the mass spectrometer. The molecules are then

ionized by a high-energy electron beam, causing fragmentation. The resulting ions are

separated based on their mass-to-charge ratio and detected.

Conclusion
The spectroscopic data presented in this guide, while predictive, are based on well-established

principles and data from closely related compounds. The expected ¹H and ¹³C NMR, IR, and

MS data provide a comprehensive spectroscopic profile for Prop-2-yne-1-sulfonamide. This

information is intended to serve as a reliable reference for researchers in the synthesis and

characterization of this and structurally similar molecules, thereby aiding in the advancement of

chemical and pharmaceutical research. The provided experimental workflows offer a practical

guide for obtaining high-quality spectroscopic data.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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